Cas no 2138540-28-8 (3-Cyclopropanecarbonyl-4-ethylcyclohexan-1-one)

• Product Name: 3-Cyclopropanecarbonyl-4-ethylcyclohexan-1-one
• CAS No: 2138540-28-8
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 6148104
• PubChem ID: 165952427
• Update Time: 2025-06-13

3-Cyclopropanecarbonyl-4-ethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1156733
• 3-cyclopropanecarbonyl-4-ethylcyclohexan-1-one
• 2138540-28-8
• 3-Cyclopropanecarbonyl-4-ethylcyclohexan-1-one

• Inchi： 1S/C12H18O2/c1-2-8-5-6-10(13)7-11(8)12(14)9-3-4-9/h8-9,11H,2-7H2,1H3
• InChI Key： QLXYUPVLEHOTSG-UHFFFAOYSA-N
• SMILES： O=C(C1CC(CCC1CC)=O)C1CC1

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1Ų

Additional information on 3-Cyclopropanecarbonyl-4-ethylcyclohexan-1-one

Comprehensive Overview of 3-Cyclopropanecarbonyl-4-ethylcyclohexan-1-one (CAS No. 2138540-28-8)

3-Cyclopropanecarbonyl-4-ethylcyclohexan-1-one (CAS No. 2138540-28-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This molecule, characterized by its unique cyclopropanecarbonyl and ethylcyclohexanone moieties, offers a versatile scaffold for synthesizing novel derivatives with potential applications in drug discovery and industrial chemistry. Its structural complexity and functional groups make it a valuable intermediate for designing bioactive molecules.

The compound's CAS number 2138540-28-8 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its synthetic pathways, reactivity, and stability under various conditions, as these properties are pivotal for optimizing its use in target applications. Recent studies highlight its potential role in developing enzyme inhibitors and ligands for receptor modulation, aligning with the growing demand for precision therapeutics.

In the context of green chemistry and sustainable synthesis, 3-Cyclopropanecarbonyl-4-ethylcyclohexan-1-one has been investigated for its compatibility with eco-friendly catalytic systems. This aligns with global trends toward reducing hazardous waste and energy consumption in chemical manufacturing. Innovations in microwave-assisted synthesis and flow chemistry have further enhanced its accessibility, addressing scalability challenges faced by researchers.

The compound's physicochemical properties, such as solubility, melting point, and spectral data (e.g., NMR, IR), are frequently queried in academic and industrial settings. These parameters are essential for formulating drug delivery systems or functional materials. For instance, its ketone group enables derivatization via reductive amination or Grignard reactions, expanding its utility in medicinal chemistry.

Emerging discussions in AI-driven drug discovery often reference scaffolds like 3-Cyclopropanecarbonyl-4-ethylcyclohexan-1-one due to their modularity and potential for high-throughput screening. Computational models predict its interactions with biological targets, accelerating the identification of lead compounds. This synergy between experimental and in silico approaches underscores its relevance in modern biotechnology.

From an industrial perspective, the compound's patent landscape reflects its commercial viability, with applications ranging from fragrance intermediates to polymeric additives. Manufacturers prioritize cost-effective production methods, such as catalytic hydrogenation or biocatalysis, to meet market demands while adhering to environmental regulations.

In summary, 3-Cyclopropanecarbonyl-4-ethylcyclohexan-1-one (CAS No. 2138540-28-8) represents a multifaceted tool for scientific innovation. Its integration into cutting-edge research and industrial processes exemplifies the convergence of chemistry, technology, and sustainability—a triad driving the future of molecular design.